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Compound of Interest

Compound Name: 4'-Diethylaminoacetophenone

Cat. No.: B1329818 Get Quote

An In-depth Technical Guide to 4'-
Diethylaminoacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and structural characteristics of 4'-Diethylaminoacetophenone. The information is curated for

professionals in research and development, offering detailed data and methodologies to

support advanced applications.

Chemical Identity and Properties
4'-Diethylaminoacetophenone, a substituted aromatic ketone, is a compound of interest in

various chemical and pharmaceutical research areas. Its core structure consists of an

acetophenone moiety substituted at the para-position with a diethylamino group.

IUPAC Name: 1-[4-(diethylamino)phenyl]ethanone

Table 1: Physicochemical and Spectroscopic Data for 4'-Diethylaminoacetophenone
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Property Value Source

CAS Number 5520-66-1 ChemScene

Molecular Formula C₁₂H₁₇NO ChemScene[1]

Molecular Weight 191.27 g/mol ChemScene[1]

Topological Polar Surface Area

(TPSA)
20.31 Å² ChemScene[1]

LogP (Octanol-Water Partition

Coefficient)
2.7354 ChemScene[1]

Hydrogen Bond Acceptors 2 ChemScene[1]

Hydrogen Bond Donors 0 ChemScene[1]

Rotatable Bonds 4 ChemScene[1]

Chemical Structure
The chemical structure of 4'-Diethylaminoacetophenone is depicted below. The diagram

illustrates the connectivity of the atoms, highlighting the key functional groups: the ketone and

the diethylamino substituent on the phenyl ring.

Caption: Chemical structure of 4'-Diethylaminoacetophenone.

Experimental Protocols: Synthesis
A common and effective method for the synthesis of 4'-Diethylaminoacetophenone is the

Friedel-Crafts acylation of N,N-diethylaniline. This electrophilic aromatic substitution reaction

introduces an acetyl group onto the aromatic ring, predominantly at the para position due to the

directing effect of the diethylamino group.

Reaction Scheme:
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Caption: Synthesis of 4'-Diethylaminoacetophenone via Friedel-Crafts Acylation.

Detailed Methodology for Friedel-Crafts Acylation:

Materials:

N,N-diethylaniline

Acetyl chloride (or acetic anhydride)

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) or other suitable inert solvent

Hydrochloric acid (HCl), concentrated

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice
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Procedure:

In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser,

suspend anhydrous aluminum chloride in dichloromethane under an inert atmosphere

(e.g., nitrogen or argon).

Cool the suspension in an ice bath to 0°C.

Slowly add acetyl chloride, dissolved in dichloromethane, to the stirred suspension.

Maintain the temperature at 0°C.

After the addition of acetyl chloride is complete, add N,N-diethylaniline, also dissolved in

dichloromethane, dropwise to the reaction mixture.

Once the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature. Stir for an additional period (typically 1-2 hours) to ensure the

reaction goes to completion.

Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and

concentrated hydrochloric acid to quench the reaction and decompose the aluminum

chloride complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield pure 4'-
Diethylaminoacetophenone.
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Note: This is a generalized procedure. The specific quantities of reagents, reaction times, and

purification methods may need to be optimized for specific laboratory conditions and desired

yields. Safety precautions, including working in a well-ventilated fume hood and wearing

appropriate personal protective equipment, are essential when handling these reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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